Cas no 66790-77-0 (1H-INDEN-1-ONE, 2,3-DIHYDRO-4-(PHENYLSULFONYL)-)

• Product Name: 1H-INDEN-1-ONE, 2,3-DIHYDRO-4-(PHENYLSULFONYL)-
• CAS No: 66790-77-0
• MF: C₁₅H₁₂O₃S
• MW: 272.318983078003
• CID: 3222543
• PubChem ID: 15723443
• Update Time: 2025-04-21

1H-INDEN-1-ONE, 2,3-DIHYDRO-4-(PHENYLSULFONYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-INDEN-1-ONE, 2,3-DIHYDRO-4-(PHENYLSULFONYL)-
• 2,3-Dihydro-4-(phenylsulfonyl)-1H-inden-1-one
• 4-Benzenesulfonyl-indan-1-one
• 66790-77-0
• XVHDJDVFQLPCLQ-UHFFFAOYSA-N
• SCHEMBL16738815
• DB-148740

• Inchi： 1S/C15H12O3S/c16-14-10-9-13-12(14)7-4-8-15(13)19(17,18)11-5-2-1-3-6-11/h1-8H,9-10H2
• InChI Key： XVHDJDVFQLPCLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC=CC2C(CCC=21)=O)(=O)=O

Computed Properties

• Exact Mass: 272.05071541Da
• Monoisotopic Mass: 272.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.6Ų